Cas no 25167-84-4 (1,2-Benzenediol,trichloro-)
1,2-Benzenediol,trichloro- structure
Product Name:1,2-Benzenediol,trichloro-
CAS No:25167-84-4
MF:C6H3Cl3O2
MW:213.445819139481
CID:268625
PubChem ID:32816
Update Time:2025-04-19
1,2-Benzenediol,trichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,trichloro-
- DTXSID9074060
- AKOS024278976
- 3,4,5-Trichloro-1,2-benzenediol #
- 56961-20-7
- Pyrocatechol, trichloro-
- 3,4,5-trichlorobenzene-1,2-diol
- SCHEMBL69390
- 3,4,5-Trichloro-benzene-1,2-diol
- CS-0128335
- FUTDYIMYZIMPBJ-UHFFFAOYSA-N
- 1,2-Benzenediol, 3,4,5-trichloro-; 3,4,5-Trichloro-1,2-benzenediol; 3,4,5-Trichloro-2-hydroxyphenol; 3,4,5-Trichlorocatechol; 3,4,5-Trichloropyrocatechol
- 1,2-Benzenediol, 3,4,5-trichloro-
- 3,4,5-TRICHLOROCATECHOL
- Trichloropyrocatechol
- 1,2-Benzenediol, 3,4,5-trichloro
- CCRIS 4058
- HY-133598
- 25167-84-4
-
- Inchi: 1S/C6H3Cl3O2/c7-2-1-3(10)6(11)5(9)4(2)8/h1,10-11H
- InChI Key: FUTDYIMYZIMPBJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(=C1O)O)Cl)Cl
Computed Properties
- Exact Mass: 211.92
- Monoisotopic Mass: 211.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Density: 1.747
- Boiling Point: 306.5°C at 760 mmHg
- Flash Point: 139.2°C
- Refractive Index: 1.652
1,2-Benzenediol,trichloro- Related Literature
-
Li Mao,Hui-Ying Gao,Bo Shao,Chun-Hua Huang,Ben-Zhan Zhu Environ. Sci.: Water Res. Technol. 2020 6 2259
-
M. Antonopoulou,D. Vlastos,I. Konstantinou Photochem. Photobiol. Sci. 2015 14 520
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C. Sharma,S. Kumar J. Environ. Monit. 1999 1 569
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4. The reactions of o-benzoquinones with cyclopentadieneM. F. Ansell,A. F. Gosden,V. J. Leslie,R. A. Murray J. Chem. Soc. C 1971 1401
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C. Sharma,S. Mohanty,S. Kumar,N. J. Rao Analyst 1996 121 1963
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